Cas no 1344230-73-4 (7,7-dimethyl-6,7,8,9-tetrahydro-5H-benzo7annulen-5-amine)
7,7-dimethyl-6,7,8,9-tetrahydro-5H-benzo7annulen-5-amine Chemical and Physical Properties
Names and Identifiers
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- 1344230-73-4
- EN300-196262
- AKOS012230787
- 7,7-dimethyl-6,7,8,9-tetrahydro-5H-benzo[7]annulen-5-amine
- CS-0285428
- 5H-Benzocyclohepten-5-amine, 6,7,8,9-tetrahydro-7,7-dimethyl-
- 7,7-dimethyl-6,7,8,9-tetrahydro-5H-benzo7annulen-5-amine
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- Inchi: 1S/C13H19N/c1-13(2)8-7-10-5-3-4-6-11(10)12(14)9-13/h3-6,12H,7-9,14H2,1-2H3
- InChI Key: VQQROXIKFLOQPL-UHFFFAOYSA-N
- SMILES: NC1C2C=CC=CC=2CCC(C)(C)C1
Computed Properties
- Exact Mass: 189.151749610g/mol
- Monoisotopic Mass: 189.151749610g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 14
- Rotatable Bond Count: 0
- Complexity: 197
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.9
- Topological Polar Surface Area: 26Ų
Experimental Properties
- Density: 0.946±0.06 g/cm3(Predicted)
- Boiling Point: 281.8±19.0 °C(Predicted)
- pka: 9.52±0.40(Predicted)
7,7-dimethyl-6,7,8,9-tetrahydro-5H-benzo7annulen-5-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-196262-1.0g |
7,7-dimethyl-6,7,8,9-tetrahydro-5H-benzo[7]annulen-5-amine |
1344230-73-4 | 1g |
$0.0 | 2023-06-08 | ||
| Enamine | EN300-196262-0.05g |
7,7-dimethyl-6,7,8,9-tetrahydro-5H-benzo[7]annulen-5-amine |
1344230-73-4 | 0.05g |
$792.0 | 2023-09-17 | ||
| Enamine | EN300-196262-0.1g |
7,7-dimethyl-6,7,8,9-tetrahydro-5H-benzo[7]annulen-5-amine |
1344230-73-4 | 0.1g |
$829.0 | 2023-09-17 | ||
| Enamine | EN300-196262-0.25g |
7,7-dimethyl-6,7,8,9-tetrahydro-5H-benzo[7]annulen-5-amine |
1344230-73-4 | 0.25g |
$867.0 | 2023-09-17 | ||
| Enamine | EN300-196262-0.5g |
7,7-dimethyl-6,7,8,9-tetrahydro-5H-benzo[7]annulen-5-amine |
1344230-73-4 | 0.5g |
$905.0 | 2023-09-17 | ||
| Enamine | EN300-196262-1g |
7,7-dimethyl-6,7,8,9-tetrahydro-5H-benzo[7]annulen-5-amine |
1344230-73-4 | 1g |
$943.0 | 2023-09-17 | ||
| Enamine | EN300-196262-2.5g |
7,7-dimethyl-6,7,8,9-tetrahydro-5H-benzo[7]annulen-5-amine |
1344230-73-4 | 2.5g |
$1848.0 | 2023-09-17 | ||
| Enamine | EN300-196262-5g |
7,7-dimethyl-6,7,8,9-tetrahydro-5H-benzo[7]annulen-5-amine |
1344230-73-4 | 5g |
$2732.0 | 2023-09-17 | ||
| Enamine | EN300-196262-10g |
7,7-dimethyl-6,7,8,9-tetrahydro-5H-benzo[7]annulen-5-amine |
1344230-73-4 | 10g |
$4052.0 | 2023-09-17 |
7,7-dimethyl-6,7,8,9-tetrahydro-5H-benzo7annulen-5-amine Related Literature
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
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Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
Additional information on 7,7-dimethyl-6,7,8,9-tetrahydro-5H-benzo7annulen-5-amine
7,7-Dimethyl-6,7,8,9-Tetrahydro-5H-Benzo[7]annulen-5-Amine: A Comprehensive Overview
The compound with CAS No. 1344230-73-4, known as 7,7-dimethyl-6,7,8,9-tetrahydro-5H-benzo[7]annulen-5-amine, is a fascinating molecule that has garnered significant attention in the field of organic chemistry. This compound belongs to the class of annulenes, which are polycyclic aromatic hydrocarbons with unique electronic and structural properties. The benzo[7]annulen framework is particularly notable for its seven-membered ring system, which introduces interesting strain and reactivity characteristics.
Recent studies have highlighted the potential of benzo[7]annulenes in various applications, including materials science and drug design. The presence of the amine group in this compound adds functional versatility, making it a promising candidate for further exploration. Researchers have also focused on the synthesis of this compound, employing novel methodologies that leverage transition metal catalysis and directed metallation techniques. These advancements have not only improved the yield but also opened new avenues for the modification of the benzo[7]annulen core.
One of the most intriguing aspects of 7,7-dimethyl-6,7,8,9-tetrahydro-5H-benzo[7]annulen-5-amine is its electronic properties. The conjugated system within the annulene framework facilitates delocalized π-electrons, which can be tuned by substituents such as the methyl groups at position 7. This makes the compound a potential candidate for use in organic electronics and optoelectronic devices. Recent experiments have demonstrated that this compound exhibits luminescent properties under certain conditions, suggesting its utility in light-emitting materials.
In terms of biological applications, the amine group in this molecule could serve as a site for further functionalization, enabling interactions with biomolecules. Preliminary studies have explored its potential as a ligand in metalloenzyme models and as a scaffold for drug delivery systems. The ability to modify the structure further enhances its applicability across diverse fields.
Looking ahead, the development of advanced characterization techniques such as X-ray crystallography and computational modeling has provided deeper insights into the molecular geometry and electronic structure of benzo[7]annulenes. These tools have been instrumental in understanding the relationship between structure and function in this class of compounds. Future research is expected to focus on optimizing synthetic routes and exploring novel applications in areas such as catalysis and sensors.
In conclusion, 7,7-dimethyl-6,7,8,9-tetrahydro-5H-benzo[7]annulen-5-amine represents a compelling example of how structural complexity can lead to functional diversity. With ongoing advancements in synthetic chemistry and materials science, this compound is poised to play a significant role in shaping future innovations across multiple disciplines.
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